Cas no 866810-13-1 (1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 866810-13-1
• MF: C₂₄H₁₉ClFNO₄S
• MW: 471.928367853165
• CID: 6393003
• PubChem ID: 2137257
• Update Time: 2025-11-06

1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-[(4-chlorophenyl)methyl]-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one
• 4(1H)-Quinolinone, 1-[(4-chlorophenyl)methyl]-6-ethoxy-3-[(4-fluorophenyl)sulfonyl]-
• 866810-13-1
• 1-[(4-chlorophenyl)methyl]-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• AB00675166-01
• AKOS001839036
• F1605-0098
• 1-(4-chlorobenzyl)-6-ethoxy-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one

• Inchi： 1S/C24H19ClFNO4S/c1-2-31-19-9-12-22-21(13-19)24(28)23(32(29,30)20-10-7-18(26)8-11-20)15-27(22)14-16-3-5-17(25)6-4-16/h3-13,15H,2,14H2,1H3
• InChI Key： QZPLPBKLLPNVHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C(C2C=C(C=CC1=2)OCC)=O)S(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 471.0707351g/mol
• Monoisotopic Mass: 471.0707351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 651.6±55.0 °C(Predicted)
• pka: 0.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one

1-(4-Chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one: A Comprehensive Overview

The compound with CAS No 866810-13-1, known as 1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a quinolinone core with several substituents that confer unique chemical and biological properties.

The quinolinone framework serves as the central scaffold of this compound, providing a rigid structure that can be further modified to enhance its functionality. The presence of a 4-chlorophenylmethyl group at position 1 introduces electronic and steric effects that can influence the molecule's reactivity and bioavailability. Similarly, the ethoxy group at position 6 contributes to the molecule's solubility and stability, while the 4-fluorobenzenesulfonyl group at position 3 imparts additional functionality, such as increased lipophilicity and potential for hydrogen bonding.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl group in this compound is of particular interest due to its ability to act as a bioisostere for other functional groups, potentially enhancing the molecule's pharmacokinetic properties. Additionally, the chlorine substituent at position 4 of the phenyl ring may play a role in modulating the molecule's electronic properties, making it more amenable to interactions with biological targets.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The synthesis begins with the preparation of the quinolinone core, followed by sequential introduction of the substituents through methods such as Suzuki coupling or nucleophilic aromatic substitution. The use of fluorine-containing intermediates adds complexity to the synthesis but also provides access to a wide range of functionalized products.

In terms of applications, this compound has shown promise in preliminary biological assays, particularly in its ability to inhibit certain enzyme targets associated with diseases such as cancer and inflammation. The ethoxy group at position 6 may also facilitate membrane permeability, making it an attractive candidate for drug delivery systems. Furthermore, the presence of both halogen atoms (chlorine and fluorine) introduces stereochemical diversity that could be exploited in enantioselective synthesis or chiral recognition studies.

Looking ahead, ongoing research into this compound is expected to focus on optimizing its pharmacokinetic profile and exploring its potential as a lead compound in drug discovery programs. Advances in computational chemistry are also being leveraged to predict its binding affinities to various protein targets, enabling more efficient optimization strategies. The integration of these approaches will undoubtedly deepen our understanding of this compound's properties and expand its utility in both academic and industrial settings.

In conclusion, 1-(4-chlorophenyl)methyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a fascinating example of how structural complexity can be harnessed to create molecules with multifaceted applications. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative solutions in chemistry and medicine.